Cas no 15648-76-7 (Adenosine,5'-deoxy-5'-(dimethylsulfonio)- (8CI,9CI))
15648-76-7 structure
Product Name:Adenosine,5'-deoxy-5'-(dimethylsulfonio)- (8CI,9CI)
CAS No:15648-76-7
MF:C12H18N5O3S
MW:312.368020534515
CID:179738
PubChem ID:167321
Update Time:2025-04-19
Adenosine,5'-deoxy-5'-(dimethylsulfonio)- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,5'-deoxy-5'-(dimethylsulfonio)- (8CI,9CI)
- S-methyl-5'-methylthioadenosine
- {[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl}(dimethyl)sulfonium (non-preferred name)
- Adenosine, 5'-deoxy-5'-(dimethylsulfonio)-
- CHEBI:139385
- 15648-76-7
- M2T
- {[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}dimethylsulfanium chloride
- CHEMBL540135
- [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-dimethylsulfanium
- SCHEMBL951310
- BDBM28455
- CHEMBL23975
- BDBM50366942
- PD182550
- 5'-deoxy-5'-(dimethyl-lambda~4~-sulfanyl)adenosine
- 5'-(dimethylsulfonio)-5'-deoxyadenosine
-
- Inchi: 1S/C12H18N5O3S/c1-21(2)3-6-8(18)9(19)12(20-6)17-5-16-7-10(13)14-4-15-11(7)17/h4-6,8-9,12,18-19H,3H2,1-2H3,(H2,13,14,15)/q+1/t6-,8-,9-,12-/m1/s1
- InChI Key: DVNIRPKXKMIDQU-WOUKDFQISA-N
- SMILES: [S+](C)(C)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 312.113035
- Monoisotopic Mass: 312.113035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.3
- Topological Polar Surface Area: 120
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Adenosine,5'-deoxy-5'-(dimethylsulfonio)- (8CI,9CI) Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
15648-76-7 (Adenosine,5'-deoxy-5'-(dimethylsulfonio)- (8CI,9CI)) Related Products
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